Cas no 57457-99-5 (2-Epi-3a-epiburchellin)

• Product Name: 2-Epi-3a-epiburchellin
• CAS No: 57457-99-5
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 1080645
• PubChem ID: 10308799
• Update Time: 2025-04-20

2-Epi-3a-epiburchellin Chemical and Physical Properties

Names and Identifiers

• 2-Epi-3a-epiburchellin
• [ "" ]
• CS-0017403
• CHEMBL3186428
• Burchellin
• HY-N1726
• AKOS032962700
• (2R,3S,3aS)-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propen-1-yl)-6(2H)-benzofuranone
• DTXSID301109826
• MLS000697746
• (2R,3S,3aS)-2-(1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
• 38276-59-4
• cis-Burchellin
• NCGC00247513-01
• HMS2268B16
• 57457-99-5
• SMR000470992
• DA-71818
• G89097

• Inchi： 1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3/t12-,19-,20-/m1/s1
• InChI Key： SOLJFAQVSWXZEQ-TVNIXMEMSA-N
• SMILES： O1C2=CC(C(=C[C@]2(CC=C)[C@H](C)[C@@H]1C1=CC=C2C(=C1)OCO2)OC)=O

Computed Properties

• Exact Mass: 340.13100
• Monoisotopic Mass: 340.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.075 g/l) (25 º C),
• PSA: 53.99000
• LogP: 3.68210

2-Epi-3a-epiburchellin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids